Cas no 1339378-90-3 (1-Chloro-2,6,6-trimethylheptane)

• Product Name: 1-Chloro-2,6,6-trimethylheptane
• CAS No: 1339378-90-3
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5281454
• Update Time: 2025-05-30

1-Chloro-2,6,6-trimethylheptane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2,6,6-trimethylheptane
• Heptane, 1-chloro-2,6,6-trimethyl-
• 1-Chloro-2,6,6-trimethylheptane

• Inchi： 1S/C10H21Cl/c1-9(8-11)6-5-7-10(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： UELYKMXNNOCXJG-UHFFFAOYSA-N
• SMILES： ClCC(C)CCCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 91.5
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-Chloro-2,6,6-trimethylheptane

Professional Introduction to 1-Chloro-2,6,6-trimethylheptane (CAS No. 1339378-90-3)

1-Chloro-2,6,6-trimethylheptane, identified by the Chemical Abstracts Service Number (CAS No.) 1339378-90-3, is a specialized organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of chlorinated alkanes, characterized by its unique structural framework and potential applications in various chemical transformations. The presence of a chlorine substituent at the first carbon atom and the isopropyl groups at the second and sixth positions contribute to its distinct reactivity and utility in synthetic pathways.

The molecular structure of 1-Chloro-2,6,6-trimethylheptane can be represented as follows: a heptane backbone with chloro and isopropyl substituents strategically positioned. This arrangement not only imparts specific electronic properties but also influences its interaction with other molecular entities. The compound’s stability under various conditions makes it a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules.

In recent years, there has been a growing interest in the applications of chlorinated alkanes like 1-Chloro-2,6,6-trimethylheptane in pharmaceutical development. The chlorine atom serves as a versatile handle for further functionalization, enabling chemists to introduce additional groups through nucleophilic substitution reactions. This property is particularly useful in the synthesis of active pharmaceutical ingredients (APIs), where precise control over molecular architecture is crucial.

One of the most significant areas where 1-Chloro-2,6,6-trimethylheptane has shown promise is in the development of novel ligands for catalytic processes. Researchers have explored its use as a precursor in creating organometallic complexes that facilitate cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, a key step in the synthesis of many biologically active compounds. The isopropyl groups in 1-Chloro-2,6,6-trimethylheptane contribute to steric hindrance, which can be leveraged to optimize reaction conditions and selectivity.

The compound’s role in medicinal chemistry extends beyond simple intermediates. Studies have demonstrated its utility in generating libraries of derivatives for drug discovery programs. By modifying the chlorine or isopropyl substituents, researchers can explore different pharmacophores and assess their biological activity. This approach aligns with contemporary trends in medicinal chemistry that emphasize diversity-oriented synthesis (DOS) to accelerate the identification of lead compounds.

From an industrial perspective, 1-Chloro-2,6,6-trimethylheptane offers advantages in terms of scalability and cost-effectiveness. Its synthesis can be achieved through well-established methods involving chlorination and alkylation reactions. These processes are often performed under mild conditions, minimizing side products and improving overall yield. Such efficiency is critical for large-scale production required for pharmaceutical applications.

The environmental impact of using 1-Chloro-2,6,6-trimethylheptane has also been a point of consideration. While chlorinated compounds are sometimes scrutinized due to potential environmental persistence, advancements in green chemistry have led to more sustainable practices. For instance, catalytic methods that reduce waste and energy consumption are being increasingly adopted. These innovations ensure that the use of 1-Chloro-2,6,6-trimethylheptane aligns with global efforts toward sustainable chemical manufacturing.

In conclusion,1-Chloro-2,6,6-trimethylheptane (CAS No. 1339378-90-3) represents a significant asset in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for complex molecules. As research continues to evolve，the applications of this compound are expected to expand，further solidifying its importance in the chemical industry.